Cas no 406719-76-4 (Methyl 4-cyano-2-methoxybenzoate)

Methyl 4-cyano-2-methoxybenzoate structure
406719-76-4 structure
Product Name:Methyl 4-cyano-2-methoxybenzoate
CAS No:406719-76-4
MF:C10H9NO3
MW:191.183362722397
MDL:MFCD18399095
CID:2109491
Update Time:2025-04-21

Methyl 4-cyano-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-cyano-2-methoxybenzoate
    • JFCISGMVSHCQBL-UHFFFAOYSA-N
    • NE34618
    • AK204971
    • 4-Cyano-2-methoxy-benzoic acid methyl ester
    • Benzoic acid, 4-cyano-2-methoxy-, methyl ester
    • ETHYL 2,3-DIHYDRO-2-OXO-3-BENZOXAZOLECARBOXYLATE
    • Methyl 4-cyano-2-methoxybenzoate
    • MDL： MFCD18399095
    • Inchi： 1S/C10H9NO3/c1-13-9-5-7(6-11)3-4-8(9)10(12)14-2/h3-5H,1-2H3
    • InChI Key： JFCISGMVSHCQBL-UHFFFAOYSA-N
    • SMILES： O(C)C1C=C(C#N)C=CC=1C(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 255
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.3

Methyl 4-cyano-2-methoxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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Methyl 4-cyano-2-methoxybenzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:406719-76-4)Methyl 4-cyano-2-methoxybenzoate
Order Number:A930084
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:59
Price ($):220.0/769.0
Email:sales@amadischem.com

Methyl 4-cyano-2-methoxybenzoate Related Literature

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:406719-76-4)Methyl 4-cyano-2-methoxybenzoate
A930084
Purity:99%/99%
Quantity:5g/25g
Price ($):220.0/769.0
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